Cas no 1006336-65-7 (2-{(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid)

• Product Name: 2-{(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid
• CAS No: 1006336-65-7
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• MDL: MFCD04970139
• CID: 3059513
• PubChem ID: 19614629
• Update Time: 2025-04-21

2-{(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-Ethyl-3-methyl-1H-pyrazol-4-ylmethylsulfanyl)-acetic acid
• ([(1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl]thio)acetic acid
• 2-{(1-ethyl-3-methyl-1H-pyrazol-4-yl)methylsulfanyl}acetic acid
• BBL040011
• 2-(((1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl)thio)acetic acid
• {[(1-ethyl-3-methylpyrazol-4-yl)methyl]sulfanyl}acetic acid
• AKOS000310624
• CS-0240724
• STK349720
• 2-[(1-ethyl-3-methylpyrazol-4-yl)methylthio]acetic acid
• 1006336-65-7
• MFCD04970139
• EN300-229795
• GQB33665
• {[(1-ethyl-3-methyl-1H-pyrazol-4-yl)methyl]sulfanyl}acetic acid
• 2-(((1-Ethyl-3-methyl-1H-pyrazol-4-yl)methyl)thio)aceticacid
• 2-{[(1-ethyl-3-methyl-1h-pyrazol-4-yl)methyl]sulfanyl}acetic acid
• 2-[(1-ethyl-3-methylpyrazol-4-yl)methylsulfanyl]acetic acid
• {[(1-ETHYL-3-METHYL-1H-PYRAZOL-4-YL)METHYL]THIO}ACETIC ACID

• MDL： MFCD04970139
• Inchi： 1S/C9H14N2O2S/c1-3-11-4-8(7(2)10-11)5-14-6-9(12)13/h4H,3,5-6H2,1-2H3,(H,12,13)
• InChI Key： DXNJHMAJPKDWEC-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC1=CN(CC)N=C1C

Computed Properties

• Exact Mass: 214.07759887Da
• Monoisotopic Mass: 214.07759887Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 80.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles